Cas no 1806497-26-6 (Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate)

• Product Name: Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate
• CAS No: 1806497-26-6
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5002801
• Update Time: 2025-08-05

Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate

• Inchi： 1S/C12H13BrO3/c1-7-4-5-9(11(13)8(2)14)6-10(7)12(15)16-3/h4-6,11H,1-3H3
• InChI Key： RVVLLBQZPXGLIY-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate

Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate: A Comprehensive Overview

The compound Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate (CAS No. 1806497-26-6) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoate ester group, a methyl substituent, and a bromo-substituted ketone moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and syntheses.

Recent studies have highlighted the importance of Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate in the field of organic synthesis, particularly in the construction of complex molecular frameworks. Its bromine atom serves as an excellent leaving group, enabling various substitution reactions that are crucial in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as an intermediate in the preparation of novel heterocyclic structures, which are known for their potential pharmacological activities.

The synthesis of Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate involves a multi-step process that combines esterification and substitution reactions. The starting material is typically derived from aromatic carboxylic acids, which are subjected to esterification to form the benzoate ester. Subsequent alkylation or substitution steps introduce the bromo-ketone group at the appropriate position on the aromatic ring. This precise control over the substitution pattern is essential for achieving the desired regioselectivity and reactivity of the final product.

One of the most promising applications of Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate lies in its use as an intermediate in drug discovery programs. The compound's structure allows for easy modification at both the aromatic and aliphatic positions, enabling chemists to explore a wide range of structural variations. For example, recent research has demonstrated its utility in the synthesis of β-lactam antibiotics, where the bromine atom plays a critical role in forming the core ring structure.

In addition to its role in organic synthesis, Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate has also been investigated for its potential as a chiral auxiliary in asymmetric catalysis. The presence of multiple stereogenic centers in its structure makes it an ideal candidate for enantioselective reactions, which are increasingly important in the production of chiral drugs and fine chemicals.

From an analytical standpoint, Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate can be thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into its molecular structure, purity, and stability under various conditions. Recent advancements in analytical chemistry have further enhanced our ability to study such compounds at a molecular level, ensuring high-quality standards in their production and application.

In conclusion, Methyl 5-(1-bromo-2-oxopropyl)-2-methylbenzoate (CAS No. 1806497-26-6) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and versatility make it an indispensable tool in modern organic synthesis and drug discovery. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.